Cas no 100248-84-8 (Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl-)

Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl- structure
100248-84-8 structure
Product Name:Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl-
CAS No:100248-84-8
MF:C12H17ClN2O2S
MW:288.793580770493
CID:1125311
PubChem ID:957314
Update Time:2025-04-20

Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl-
    • 100248-84-8
    • BAS 07783981
    • SCHEMBL5249470
    • Oprea1_651634
    • AO-854/12118290
    • Z45508436
    • STL199112
    • SR-01000364917-1
    • AKOS000593415
    • 1-(4-chlorophenyl)sulfonyl-4-ethylpiperazine
    • 1-[(4-chlorophenyl)sulfonyl]-4-ethylpiperazine
    • SR-01000364917
    • Inchi: 1S/C12H17ClN2O2S/c1-2-14-7-9-15(10-8-14)18(16,17)12-5-3-11(13)4-6-12/h3-6H,2,7-10H2,1H3
    • InChI Key: PSXKCNHXVNGMOQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCN(CC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 288.07011
  • Monoisotopic Mass: 288.0699267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • PSA: 40.62

Piperazine, 1-[(4-chlorophenyl)sulfonyl]-4-ethyl- Related Literature

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